Cas no 28783-40-6 (Thieno[2,3-c]pyridine,hydrochloride (1:1))

• Product Name: Thieno[2,3-c]pyridine,hydrochloride (1:1)
• CAS No: 28783-40-6
• MF: C₇H₆ClNS
• MW: 171.647239208221
• CID: 257292
• PubChem ID: 206851
• Update Time: 2025-06-08

Thieno[2,3-c]pyridine,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine,hydrochloride (1:1)
• Thieno(2,3-c)pyridine chlorhydrate
• thieno[2,3-c]pyridine,hydrochloride
• DTXSID80951425
• thieno[2,3-c]pyridine hydrochloride
• SCHEMBL10879894
• 28783-40-6
• thieno[2,3-c]pyridinehydrochloride
• EN300-302130
• Thieno[2,3-c]pyridine--hydrogen chloride (1/1)
• Thieno(2,3-c)pyridine chlorhydrate [French]

• Inchi： 1S/C7H5NS.ClH/c1-3-8-5-7-6(1)2-4-9-7;/h1-5H;1H
• InChI Key： QPJXOAAERYCQJF-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2C=CN=CC1=2

Computed Properties

• Exact Mass: 170.99108
• Monoisotopic Mass: 170.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Boiling Point: 255.1°C at 760 mmHg
• Flash Point: 112.3°C
• PSA: 12.89

Additional information on Thieno[2,3-c]pyridine,hydrochloride (1:1)

Comprehensive Overview of Thieno[2,3-c]pyridine,hydrochloride (1:1) (CAS No. 28783-40-6)

Thieno[2,3-c]pyridine,hydrochloride (1:1) (CAS No. 28783-40-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its fused thiophene and pyridine rings, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. The hydrochloride salt form enhances its solubility, making it more suitable for biological studies.

The structural motif of Thieno[2,3-c]pyridine is a focal point for modern medicinal chemistry due to its resemblance to privileged scaffolds found in FDA-approved drugs. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted therapy and precision medicine. With the rise of AI-driven drug design, computational models frequently utilize this scaffold to predict novel drug candidates, aligning with trends in high-throughput screening and fragment-based drug discovery.

From a synthetic chemistry perspective, CAS No. 28783-40-6 serves as a versatile building block for catalysis and material science applications. Its electron-rich aromatic system makes it a candidate for designing organic semiconductors, a field gaining traction in flexible electronics and optoelectronic devices. Industry experts are also investigating its derivatives for sustainable chemistry initiatives, such as photocatalysis and green synthesis.

Quality control and analytical characterization of Thieno[2,3-c]pyridine,hydrochloride (1:1) are critical for reproducibility in research. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to verify purity, a concern frequently raised in academic forums and patent filings. The compound’s stability under various pH conditions is another area of interest, particularly for formulation scientists working on oral drug delivery systems.

In summary, Thieno[2,3-c]pyridine,hydrochloride (1:1) (CAS No. 28783-40-6) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to cutting-edge research trends ensures its relevance in solving contemporary challenges in science and technology. For researchers seeking reliable data, this compound’s well-documented properties and diverse applications make it a cornerstone in innovation-driven projects.